Cas no 24571-64-0 (2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile)

• Product Name: 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile
• CAS No: 24571-64-0
• MF: C₉H₆N₆
• MW: 198.184139728546
• MDL: MFCD00175749
• CID: 1417820
• PubChem ID: 3769170
• Update Time: 2025-10-29

2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile, 2,4-diamino-6-(cyanomethyl)-
• 2,4-diamino-6-(cyanomethyl)pyridine-3,5-dicarbonitrile
• AN-023/13176001
• STK666876
• 2,4-diamino-3,5-dicyano-6-cyanomethyl-pyridine
• 24571-64-0
• 2,4-diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile
• DTXSID20396159
• AKOS005104356
• 9M-908
• MFCD00175749
• 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile

• MDL： MFCD00175749
• Inchi： 1S/C9H6N6/c10-2-1-7-5(3-11)8(13)6(4-12)9(14)15-7/h1H2,(H4,13,14,15)
• InChI Key： JCCGNPGPAUIBFE-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(=C(C#N)C=1CC#N)N)N

Computed Properties

• Exact Mass: 198.06558
• Monoisotopic Mass: 198.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 136.3

Additional information on 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile

Introduction to 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile (CAS No. 24571-64-0)

2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile, identified by its Chemical Abstracts Service (CAS) number 24571-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural features of 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile, particularly its dual amino groups and the presence of cyano and methyl substituents, make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure consists of a pyridine core substituted with two amino groups at the 2- and 4-positions, a cyanomethyl group at the 6-position, and two cyano groups at the 3- and 5-positions. This unique arrangement imparts distinct chemical properties that are exploited in synthetic chemistry for the development of novel therapeutic agents. The presence of multiple reactive sites allows for further functionalization, making it a valuable building block in drug discovery pipelines.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key scaffolds in the design of drugs targeting various diseases. 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile has been studied for its potential applications in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. Its dual amino groups provide opportunities for coordination with metal ions, which is relevant in the field of metallodrug development. Additionally, the cyano groups can participate in further chemical transformations, enabling the synthesis of more complex molecules.

One of the most compelling aspects of 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile is its utility as a precursor in the synthesis of biologically active heterocycles. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the 2- and 4-amino positions have been explored to improve binding affinity to biological targets. Similarly, the cyanomethyl group can be further functionalized to introduce additional pharmacophores.

The compound's relevance extends to its role in material science as well. Pyridine derivatives are known for their ability to form coordination complexes with metals, which has implications in catalysis and material design. 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile has been investigated for its potential use in developing novel metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, separation technologies, and catalysis.

Recent advancements in computational chemistry have also highlighted the importance of 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for structure-based drug design.

The synthesis of 2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and methylation. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts.

In conclusion,2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile (CAS No. 24571-64-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new applications for this compound,2,4-Diamino-6-(cyanomethyl)-3,5-pyridinedicarbonitrile is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.